Cas no 82423-35-6 (21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate)

• Product Name: 21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
• CAS No: 82423-35-6
• MF: C₂₃H₂₆O₅
• MW: 382.449547290802
• CID: 1060606
• Update Time: 2024-12-09

21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Chemical and Physical Properties

Names and Identifiers

• 21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
• [2-[(8S,9S,10R,13S,14S)-10,13-dimethyl-3,11-dioxo-7,8,9,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 21-acetoxypregna-1,4,16-triene-3,11,20-trione
• 21-(Acetyloxy)pregna-1,4,16-triene-3,11,20-trione (ACI)
• Pregna-1,4,16-triene-3,11,20-trione, 21-hydroxy-, 21-acetate (6CI)

• Inchi： 1S/C23H26O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,21H,4-6,11-12H2,1-3H3/t16-,17-,21+,22-,23-/m0/s1
• InChI Key： OZYMSQQCILMWFF-YTQSOXLISA-N
• SMILES： C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3CC=C(C(=O)COC(=O)C)[C@]3(CC([C@H]21)=O)C

Computed Properties

• Exact Mass: 382.17800

Experimental Properties

• PSA: 77.51000
• LogP: 3.14180